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Compound of Interest

Compound Name:
Potassium

trichloroammineplatinate(II)

Cat. No.: B122901 Get Quote

Essential Safety and Handling Guide for
Potassium Trichloroammineplatinate(II)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Potassium trichloroammineplatinate(II) (CAS No. 13820-91-2). Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental impact.

Potassium trichloroammineplatinate(II) is a platinum coordination compound that requires

careful handling due to its hazardous properties. It is classified as a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[1][2] Furthermore, it may cause an allergic skin

reaction.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Potassium
trichloroammineplatinate(II). As a compound analogous in handling requirements to some

cytotoxic agents, stringent PPE protocols are necessary.
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PPE Category Item Specification

Hand Protection Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves is recommended.

Gloves should meet ASTM

D6978 standards.[3]

Eye & Face Protection Safety Glasses & Face Shield

Chemical splash goggles are

required. A full-face shield

should be worn when there is

a risk of splashing.

Body Protection Laboratory Coat/Gown

A disposable, polyethylene-

coated gown that is impervious

to chemicals should be worn

over a standard lab coat.[3]

Respiratory Protection Respirator

For handling powders outside

of a certified chemical fume

hood, a fit-tested N95

respirator or a powered air-

purifying respirator (PAPR) is

recommended.[3]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

required in the laboratory at all

times.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Designated Area: All work with Potassium trichloroammineplatinate(II) must be conducted

in a designated area within a certified chemical fume hood to prevent inhalation of dust.[4]
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Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas,

weighing paper, etc.), and waste containers are within immediate reach inside the fume

hood.

Pre-labeling: Label all vials and containers with the chemical name and hazard symbols

before beginning the experiment.

2. Weighing and Aliquoting:

Work Surface: Use a disposable, plastic-backed absorbent work mat to contain any potential

spills.[5]

Avoid Dust Formation: Handle the compound carefully to avoid generating dust. Use a micro-

spatula for transfers.

Ventilation: Ensure the fume hood sash is at the appropriate height to maintain proper

airflow.

3. Experimental Use:

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

prevent splashing.

Reaction Monitoring: Keep all reaction vessels closed or covered to the extent possible

during the experiment.

4. Post-Experiment Cleanup:

Decontamination: Wipe down the work surface and any contaminated equipment with an

appropriate cleaning agent (e.g., soap and water), followed by a rinse with water.[5] All

cleaning materials must be disposed of as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. The outer

gloves should be removed first, followed by the gown, face shield, and inner gloves. Wash

hands thoroughly with soap and water after removing all PPE.

Disposal Plan
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1. Waste Segregation:

All materials contaminated with Potassium trichloroammineplatinate(II), including gloves,

work mats, weighing paper, and pipette tips, must be segregated as hazardous chemical

waste.

2. Solid Waste Disposal:

Container: Place all solid waste in a clearly labeled, sealed, and puncture-resistant container

designated for platinum-containing waste.

Labeling: The container must be labeled with "Hazardous Waste," the chemical name, and

the associated hazards.

3. Liquid Waste Disposal:

Container: Collect all liquid waste containing Potassium trichloroammineplatinate(II) in a

sealed, leak-proof container.

Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name,

all components of the solution, and their approximate concentrations.

4. Final Disposal:

Regulatory Compliance: Dispose of all waste in accordance with local, regional, national,

and international regulations.[1] Do not dispose of this chemical down the drain or in regular

trash.[1]

Professional Disposal Service: Arrange for a licensed hazardous waste disposal company to

collect and manage the waste. Due to the value of platinum, some services may offer

recycling or recovery options.[6][7]

Workflow for Handling and Disposal of Potassium
Trichloroammineplatinate(II)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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